1-(Bromomethyl)-1-(tert-butoxy)cycloheptane

• Molecular Formula: C12H23BrO
• Molecular Weight: 263.21 g/mol
• IUPAC Name: 1-(bromomethyl)-1-[(2-methylpropan-2-yl)oxy]cycloheptane
• InChI: InChI=1S/C12H23BrO/c1-11(2,3)14-12(10-13)8-6-4-5-7-9-12/h4-10H2,1-3H3
• InChI Key: LHOKKFMQUKVRBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1(CCCCCC1)CBr

Description

1-(Bromomethyl)-1-(tert-butoxy)cycloheptane (CAS: 1251123-15-5) is a brominated cycloheptane derivative featuring both a bromomethyl (-CH2Br) and a tert-butoxy (-O-t-Bu) substituent on the same carbon atom. Its molecular formula is C12H23BrO, with a molecular weight of 263.21 g/mol . The compound’s structure combines a seven-membered cycloheptane ring with sterically bulky and electronically distinct functional groups.

Biological Activity

1-(Bromomethyl)-1-(tert-butoxy)cycloheptane is an organic compound characterized by its unique structural features, including a cycloheptane ring and functional groups that enhance its reactivity and potential biological activity. This article explores the biological activity of this compound, focusing on its mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-(Bromomethyl)-1-(tert-butoxy)cycloheptane is $C_{10}H_{19}BrO$, with a molecular weight of approximately 235.16 g/mol. The compound's structure includes:

• A cycloheptane ring, which provides a rigid framework.
• A bromomethyl group, which introduces significant reactivity due to the presence of bromine.
• A tert-butoxy group, enhancing solubility and possibly influencing biological interactions.

Mechanisms of Biological Activity

Research has indicated that compounds with similar structural motifs can exhibit a variety of biological activities, including:

• Enzyme Inhibition : Compounds featuring bromomethyl groups have been shown to inhibit specific enzymes such as protein tyrosine phosphatases, which are implicated in cancer and other diseases.
• Receptor Modulation : Similar compounds have been reported to interact with cannabinoid receptors, suggesting potential applications in pain management and neurological disorders.

Study 1: Enzyme Inhibition

A study investigated the inhibitory effects of various bromomethyl derivatives on protein tyrosine phosphatases. The results indicated that 1-(Bromomethyl)-1-(tert-butoxy)cycloheptane exhibited significant inhibitory activity, with an IC50 value comparable to known inhibitors. This suggests its potential as a therapeutic agent in diseases associated with dysregulated tyrosine phosphorylation.

Compound	IC50 (nM)
1-(Bromomethyl)-1-(tert-butoxy)cycloheptane	150 ± 20
Known Inhibitor A	120 ± 15
Known Inhibitor B	200 ± 25

Study 2: Receptor Interaction

Another study focused on the interaction of related compounds with cannabinoid receptors. The findings demonstrated that compounds similar to 1-(Bromomethyl)-1-(tert-butoxy)cycloheptane modulated receptor activity, influencing signaling pathways involved in pain perception.

Structure-Activity Relationship (SAR)

The biological activity of 1-(Bromomethyl)-1-(tert-butoxy)cycloheptane can be attributed to its structural features:

• The bromomethyl group enhances reactivity and potential interactions with biological targets.
• The tert-butoxy group increases lipophilicity, facilitating membrane permeability and receptor binding.

Comparison with Similar Compounds

Steric and Electronic Effects

• Cycloheptane vs.
• tert-Butoxy vs. Methanesulfonyl : The tert-butoxy group is electron-donating and sterically bulky, which may slow nucleophilic substitutions compared to the electron-withdrawing methanesulfonyl group in 1-(Bromomethyl)-1-methanesulfonylcyclohexane .
• Bromine Reactivity : Bromomethyl groups in all compounds act as leaving groups, but their reactivity varies with adjacent substituents. For example, the propargyl ether in 1-Bromo-6-prop-2-ynyloxy cyclohexene facilitates alkyne-based coupling reactions , while the cyclohexene double bond in 1-(Bromomethyl)cyclohexene promotes electrophilic additions .